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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the fabrication of flexible organic

solar cells (OSCs) utilizing 1,3,5-Tri(m-pyrid-3-yl-phenyl)benzene (TmPyPB) as an efficient

electron transport layer (ETL). The protocols detailed below are based on established

laboratory practices for the creation of high-performance organic photovoltaic devices on

flexible substrates.

Introduction to TmPyPB in Flexible Organic Solar
Cells
1,3,5-Tri(m-pyrid-3-yl-phenyl)benzene, commonly known as TmPyPB, is a small molecule

organic material that has garnered significant attention for its application in organic electronics.

Its key properties make it an excellent candidate for an electron transport layer (ETL) in organic

solar cells. These properties include:

High Electron Mobility: Facilitates efficient transport of electrons to the cathode, a crucial

factor for achieving high power conversion efficiencies.

Good Thermal Stability: Ensures device stability and longevity, particularly important for

flexible applications where devices may be subjected to various environmental conditions.

High Transparency: Minimizes parasitic absorption, allowing more light to reach the active

layer of the solar cell.
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Suitable Energy Levels: The HOMO and LUMO energy levels of TmPyPB align well with

commonly used active layer materials and cathodes, promoting efficient charge extraction

and blocking holes.

The incorporation of TmPyPB as an ETL in flexible OSCs has been shown to enhance device

performance, leading to higher power conversion efficiencies (PCE) and fill factors (FF)

compared to devices using conventional ETL materials like BCP.

Device Architecture and Workflow
The flexible organic solar cells fabricated using the following protocols will have a standard

architecture. The workflow for fabrication is a multi-step process involving substrate

preparation, layer deposition via spin coating and thermal evaporation, and finally,

encapsulation.

Device Architecture
A typical device structure for a flexible organic solar cell incorporating TmPyPB is as follows:

PET / ITO / PEDOT:PSS / P3HT:PCBM / TmPyPB / Al

PET (Polyethylene terephthalate): The flexible substrate.

ITO (Indium Tin Oxide): A transparent conducting oxide that serves as the anode.

PEDOT:PSS (Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate): The hole transport

layer (HTL).

P3HT:PCBM (Poly(3-hexylthiophene-2,5-diyl):-phenyl-C61-butyric acid methyl ester): The

bulk heterojunction active layer where light absorption and charge generation occur.

TmPyPB (1,3,5-Tri(m-pyrid-3-yl-phenyl)benzene): The electron transport layer (ETL).

Al (Aluminum): The metal cathode.
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Flexible Organic Solar Cell Stack
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Diagram of the flexible organic solar cell architecture.

Experimental Protocols
This section provides detailed, step-by-step protocols for the fabrication of flexible organic solar

cells with a TmPyPB electron transport layer.
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Materials and Reagents
Material/Reagent Supplier (Example) Purity/Grade

PET-ITO Substrates Ossila Sheet Resistance: ~20 Ω/sq

Hellmanex III Sigma-Aldrich Laboratory Grade

Isopropyl Alcohol (IPA) Sigma-Aldrich Anhydrous, 99.5%

Deionized (DI) Water In-house 18.2 MΩ·cm

PEDOT:PSS (AI 4083) Heraeus High-conductivity grade

P3HT (regioregular) Ossila M.W. 50-70 kDa

PCBM (PCBM) Ossila >99.5%

Chlorobenzene Sigma-Aldrich Anhydrous, 99.8%

TmPyPB Ossila Sublimed, >99.0%

Aluminum (Al) Pellets Kurt J. Lesker 99.999%

Substrate Cleaning
Proper cleaning of the PET-ITO substrate is critical to ensure good film adhesion and device

performance.

Initial Cleaning: Place the PET-ITO substrates in a substrate rack and immerse them in a

beaker containing a 1% (by volume) solution of Hellmanex III in DI water.

Sonication: Sonicate the beaker in an ultrasonic bath for 5 minutes.

Rinsing: Thoroughly rinse the substrates with DI water. A dump rinse in two separate beakers

of DI water is recommended.

IPA Sonication: Immerse the substrate rack in a beaker of isopropyl alcohol and sonicate for

5 minutes.

Final Rinse: Rinse the substrates thoroughly with DI water.

Drying: Dry the substrates using a gentle stream of nitrogen gas.
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UV-Ozone Treatment: Immediately before depositing the next layer, treat the cleaned

substrates with UV-ozone for 15 minutes to improve the wettability of the ITO surface.

Deposition of the Hole Transport Layer (PEDOT:PSS)
Filtration: Filter the PEDOT:PSS solution through a 0.45 µm PES syringe filter.

Spin Coating:

Transfer the cleaned and UV-ozone treated PET-ITO substrates into a nitrogen-filled

glovebox.

Place a substrate on the spin coater chuck.

Dispense a small amount of the filtered PEDOT:PSS solution onto the center of the

substrate.

Spin coat at 5000 rpm for 30 seconds. This should result in a film thickness of

approximately 30-40 nm.

Annealing:

Transfer the coated substrates to a hotplate inside the glovebox.

Anneal at 150°C for 5 minutes to remove residual water.

Deposition of the Active Layer (P3HT:PCBM)
Solution Preparation:

Prepare a solution of P3HT and PCBM in a 1:1 weight ratio in chlorobenzene. A typical

concentration is 10 mg/mL of P3HT and 10 mg/mL of PCBM.

Dissolve the materials by stirring the solution on a hotplate at 50°C for at least 48 hours in

the glovebox.

Spin Coating:

Allow the P3HT:PCBM solution to cool to room temperature.
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Filter the solution through a 0.45 µm PTFE syringe filter.

Dispense the filtered solution onto the PEDOT:PSS layer.

Spin coat at 2000 rpm for 45 seconds.

Annealing:

Transfer the substrates to a hotplate inside the glovebox.

Anneal at a temperature between 110°C and 120°C for 10 minutes. This step is crucial for

optimizing the morphology of the active layer.

Deposition of the Electron Transport Layer (TmPyPB)
The TmPyPB layer is deposited via thermal evaporation in a high-vacuum chamber.

Substrate Loading: Mount the substrates with the P3HT:PCBM layer in the thermal

evaporator.

Source Preparation: Place the sublimed TmPyPB powder in a suitable evaporation source,

such as a quartz crucible or a molybdenum boat.

Evaporation Parameters:

Base Pressure: Evacuate the chamber to a base pressure of at least 1 x 10⁻⁶ Torr.

Deposition Rate: A typical deposition rate for small organic molecules is 0.1-0.2 nm/s (1-2

Å/s).

Thickness: Deposit a TmPyPB layer with a thickness of 10-20 nm. The thickness can be

monitored in-situ using a quartz crystal microbalance.

Deposition of the Metal Cathode (Aluminum)
The aluminum cathode is also deposited via thermal evaporation immediately after the

TmPyPB layer without breaking vacuum.
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Source Preparation: Place high-purity aluminum pellets in a suitable evaporation boat (e.g.,

tungsten).

Evaporation Parameters:

Pressure: Maintain a high vacuum (≤ 1 x 10⁻⁶ Torr).

Deposition Rate: A higher deposition rate of 0.5-1.0 nm/s (5-10 Å/s) is typically used for

metals.

Thickness: Deposit an aluminum layer with a thickness of 80-100 nm.

Encapsulation
To protect the device from degradation due to oxygen and moisture, encapsulation is

recommended, especially for flexible devices. This can be done by applying a UV-curable

epoxy around the active area and placing a glass coverslip or another flexible barrier film on

top.
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Fabrication Workflow
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Workflow for fabricating flexible organic solar cells with TmPyPB.
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Data Presentation
The performance of organic solar cells is characterized by several key parameters. The table

below summarizes typical performance metrics for OSCs with and without a TmPyPB ETL,

based on literature data.

Device
Architecture

Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

ITO/PEDOT:PSS

/P3HT:PCBM/BC

P/Al

~0.60 ~10.5 ~48 ~3.0

ITO/PEDOT:PSS

/P3HT:PCBM/Tm

PyPB/Al

~0.61 ~11.0 ~53 ~3.5-4.0

Optimized

Flexible OSC

with TmPyPB

>0.60 >10.0 >50 >3.5

Note: These are representative values and actual performance will depend on specific

experimental conditions and optimization.

The use of TmPyPB as an ETL generally leads to an improvement in the fill factor and,

consequently, the power conversion efficiency.

Signaling Pathways and Charge Transport
The operation of an organic solar cell involves several key steps, from light absorption to

charge extraction. The energy level diagram below illustrates the charge transport pathway in

the fabricated device.
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Energy Level Diagram and Charge Transport Pathway

ITO (Anode)
~ -4.7 eV

PEDOT:PSS
~ -5.2 eV

Hole Collection

P3HT HOMO
~ -5.0 eV

Hole Transport

PCBM HOMO
~ -6.1 eV

P3HT LUMO
~ -3.0 eV

PCBM LUMO
~ -3.7 eV

Exciton Dissociation
Electron Transfer

TmPyPB HOMO
~ -6.75 eV

TmPyPB LUMO
~ -2.75 eV

Electron Transport

Al (Cathode)
~ -4.2 eV

Electron Collection

Photon Absorption

Exciton Generation
in P3HT

Click to download full resolution via product page

Energy level diagram illustrating the charge transport mechanism.
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Upon absorption of photons in the P3HT:PCBM active layer, excitons (bound electron-hole

pairs) are generated. These excitons diffuse to the P3HT/PCBM interface where the energy

level offset drives their dissociation. Electrons are transferred to the LUMO of PCBM and

subsequently transported through the TmPyPB ETL to the aluminum cathode. Holes are

transported through the P3HT to the PEDOT:PSS HTL and collected at the ITO anode. The

high electron mobility of TmPyPB ensures efficient electron transport, while its deep HOMO

level effectively blocks holes from reaching the cathode, thereby reducing recombination

losses.

To cite this document: BenchChem. [Application Notes and Protocols for Fabricating Flexible
Organic Solar Cells with TmPyPB]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422272#fabricating-flexible-organic-solar-cells-with-
tmpypb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1422272?utm_src=pdf-body
https://www.benchchem.com/product/b1422272?utm_src=pdf-body
https://www.benchchem.com/product/b1422272#fabricating-flexible-organic-solar-cells-with-tmpypb
https://www.benchchem.com/product/b1422272#fabricating-flexible-organic-solar-cells-with-tmpypb
https://www.benchchem.com/product/b1422272#fabricating-flexible-organic-solar-cells-with-tmpypb
https://www.benchchem.com/product/b1422272#fabricating-flexible-organic-solar-cells-with-tmpypb
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1422272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

